Cas no 186537-58-6 (Carboxymethylcysteine)

• Product Name: Carboxymethylcysteine
• CAS No: 186537-58-6
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 93308
• Update Time: 2025-04-18

Carboxymethylcysteine Chemical and Physical Properties

Names and Identifiers

• Carboxymethylcysteine
• s-carboxymethyl-l-cysteine
• 3-carboxymethylthio-l-alanine
• carbocysteine
• CARBACYSTINE
• H-L-CYS(ACOH)-OH
• H-CYS(CARBOXYMETHYL)-OH
• CARBOXYMETHYL-L-CYSTEINE
• L-CYSTEINE, S-(CARBOXYMETHYL)-
• 3-[(CARBOXYMETHYL)THIO]ALANINE
• (R)-2-AMINO-3-(CARBOXYMETHYLTHIO)PROPIONIC ACID

• Inchi： 1S/C5H9NO4S/c6-3(5(9)10)1-11-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)/t3-/m0/s1
• InChI Key： GBFLZEXEOZUWRN-VKHMYHEASA-N
• SMILES： C(SCC(=O)O)[C@H](N)C(=O)O

Experimental Properties

• Melting Point: 208-213 °C (dec.)

Carboxymethylcysteine Security Information

• WGK Germany：2
• Safety Instruction： 24/25
• RTECS：AY4342000